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Introduction

AZD5904 is a potent and irreversible inhibitor of myeloperoxidase (MPO), an enzyme
predominantly found in neutrophils that plays a critical role in the generation of reactive oxygen
species (ROS).[1] In the context of male infertility, oxidative stress (OS) resulting from
excessive ROS production is a known factor that can negatively impact sperm function,
including motility and the ability to fertilize an oocyte.[2][3][4] These application notes provide a
summary of the effects of AZD5904 on human sperm function in vitro, particularly in the context
of oxidative stress, and offer detailed protocols for assessing its impact on sperm penetration
and motility. The information is primarily based on a study by Campbell et al. (2021), which
investigated the potential of AZD5904 as a therapeutic agent for male infertility.[2][5]

Mechanism of Action

AZD5904 improves sperm function by inhibiting myeloperoxidase, thereby reducing oxidative
stress.[4] Neutrophils, when activated, release MPO, which catalyzes the production of potent
reactive oxygen species. This oxidative stress can damage sperm membranes, impair motility,
and reduce the sperm's ability to penetrate the oocyte. By inhibiting MPO, AZD5904 is
proposed to protect sperm from this oxidative damage, leading to improved functional motility.
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Caption: Proposed mechanism of action of AZD5904 in improving sperm function.

Data Presentation

The following table summarizes the quantitative data from the in vitro study of AZD5904 on
human sperm function.
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Experimental Protocols
In Vitro Model of Oxidative Stress

This protocol describes the co-incubation of human spermatozoa with activated neutrophils to

simulate an oxidative stress environment.

Materials:

o Freshly ejaculated human semen samples

e Zymosan A from Saccharomyces cerevisiae
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 AZD5904

e Sperm preparation medium (e.g., Earle's balanced salt solution supplemented with human
serum albumin)

o Phosphate-buffered saline (PBS)
e Centrifuge

e Incubator (37°C, 5% CO2)
Procedure:

¢ Neutrophil Isolation and Activation:

o Isolate neutrophils from peripheral blood of healthy donors using a standard density
gradient centrifugation method.

o Resuspend the isolated neutrophils in a suitable buffer.
o Activate the neutrophils by incubating them with zymosan.
e Sperm Preparation:
o Allow semen samples to liquefy at room temperature for 30-60 minutes.

o Prepare a motile sperm fraction using a density gradient centrifugation technique or a
direct swim-up method.

o Wash the prepared sperm in the sperm preparation medium and resuspend to a final
concentration of approximately 10 x 10"6 sperm/mL.

e Co-incubation:
o Prepare the following experimental groups in parallel:

= Control: Prepared spermatozoa alone.
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= Oxidative Stress (OS) Control: Prepared spermatozoa co-incubated with activated
neutrophils.

» AZD5904 Treatment: Prepared spermatozoa co-incubated with activated neutrophils
and AZD5904.

o Incubate all samples at 37°C in a 5% CO2 atmosphere for 2 hours (T2) and 24 hours
(T24).

Sperm Penetration Assay

This assay assesses the functional motility of sperm by measuring their ability to move through
a viscous medium.

Materials:

Methylcellulose or other viscous medium

Capillary tubes

Microscope with a calibrated eyepiece or imaging software

Sperm samples from the in vitro OS model

Procedure:

o Fill capillary tubes with the viscous medium.

e Place the open end of the capillary tube into the sperm suspension.

 Incubate horizontally at 37°C for a defined period (e.g., 1 hour).

e Mount the capillary tube on a microscope slide.

o Count the number of sperm that have penetrated the viscous medium to specific distances
(e.g., 1 cm and 2 cm) from the reservoir.

o Express the results as the number of sperm per field of view at each distance.
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Sperm Motility Assay (Computer-Assisted Sperm
Analysis - CASA)

CASA provides an objective assessment of various sperm motility parameters.
Materials:

o Computer-Assisted Sperm Analysis (CASA) system with a microscope, camera, and analysis
software

e Pre-warmed microscope slides and coverslips
e Sperm samples from the in vitro OS model

Procedure:

At the 2-hour and 24-hour time points, place a small aliquot of the sperm suspension onto a
pre-warmed microscope slide and cover with a coverslip.

e Place the slide on the heated stage of the CASA microscope.

e Analyze the sample according to the CASA system's instructions, capturing multiple fields to
ensure a representative analysis.

o The software will automatically track individual sperm and calculate parameters such as:

o

Total motility (%)

o

Progressive motility (%)

[¢]

Curvilinear velocity (VCL)

[¢]

Straight-line velocity (VSL)

o

Average path velocity (VAP)

Experimental Workflow
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The following diagram illustrates the experimental workflow for assessing the effect of
AZD5904 on sperm function in an in vitro oxidative stress model.
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Caption: Experimental workflow for in vitro assessment of AZD5904.

Conclusion

The myeloperoxidase inhibitor AZD5904 shows promise in enhancing human sperm function,
particularly in overcoming the negative effects of oxidative stress. The provided protocols offer
a framework for researchers to further investigate the potential of AZD5904 and similar
compounds in the context of male infertility. While in vitro results are encouraging, further in
Vivo studies are necessary to validate these findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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